Cas no 400771-44-0 ((3-Isopropoxyphenyl)methanamine)

(3-Isopropoxyphenyl)methanamine Properties

Names and Identifiers

• (3-Isopropoxyphenyl)methanamine
• 1-(3-ISOPROPOXYPHENYL)METHANAMINE
• (3-isopropoxybenzyl)amine
• 3-isopropoxy-5-methoxyaniline
• 3-isopropoxy-5-methoxy-phenylamine
• 3-isopropoxybenzylamine
• 3-isopropoxyphenylmethanamine
• 3-isopropyloxy-5-methoxyaniline
• 3-isopropyloxybenzylamine
• Benzenamine, 3-methoxy-5-(1-methylethoxy)-
• CTK1G0602
• SureCN2225240
• 3-(isopropoxy)benzylamine
• s11094
• [3-(propan-2-yloxy)phenyl]methanamine
• AM20040392
• EN300-44093
• A873469
• 1-[3-(propan-2-yloxy)phenyl]methanamine
• YRNFZPXUBVUYBJ-UHFFFAOYSA-N
• 1-(3-isopropoxyphenyl)methanamine, AldrichCPR
• BB 0218124
• CHEMBL4590692
• DTXSID00959509
• FT-0659643
• SB76418
• CS-0117070
• FS-1727
• 400771-44-0
• BBL023365
• MFCD04037891
• SCHEMBL756850
• (3-propan-2-yloxyphenyl)methanamine
• Benzenemethanamine, 3-(1-methylethoxy)-
• 1-{3-[(Propan-2-yl)oxy]phenyl}methanamine
• AKOS000139297
• STK804190
• 1-(3-Isopropoxyphenyl)methanamine
• ALBB-027036
• SY025248
• 3-Isopropoxybenzyl Amine
• (3-isopropoxyphenyl)methanamine
• 3-Isopropoxybenzylamine
• +Expand

• MDL： MFCD04037891
• InChIKey： YRNFZPXUBVUYBJ-UHFFFAOYSA-N
• Inchi： 1S/C10H15NO/c1-8(2)12-10-5-3-4-9(6-10)7-11/h3-6,8H,7,11H2,1-2H3
• SMILES： O(C1C=CC=C(CN)C=1)C(C)C

Computed Properties

• Exact Mass: 165.115
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 165.115
• Heavy Atom Count: 12
• Complexity: 125
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Refractive Index: 1.518
• Boiling Point: 258.8°C at 760 mmHg
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 108°C
• Density: 0.99